Cas no 1807098-57-2 (4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid
• CAS No: 1807098-57-2
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893320
• Update Time: 2025-05-22

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-9(11)6-1-4(3-13)8(12)5(14-6)2-7(15)16/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： PHZFUDJLVRHBAM-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=NC(C(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic Acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS No. 1807098-57-2) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in therapeutic development. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid is defined by a pyridine ring system with several substituents. The pyridine ring is a six-membered aromatic structure containing one nitrogen atom. Attached to this ring are three key substituents: an aminomethyl group at the 4-position, a difluoromethyl group at the 6-position, and an iodine atom at the 3-position. Additionally, the 2-position of the pyridine ring is substituted with an acetic acid group. This combination of functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the importance of such substituted pyridine derivatives in medicinal chemistry. The presence of electron-donating and electron-withdrawing groups on the pyridine ring can significantly influence the molecule's electronic properties, making it a promising candidate for various biological interactions. For instance, the aminomethyl group can act as a hydrogen bond donor, while the difluoromethyl group introduces electron-withdrawing effects due to the electronegativity of fluorine atoms. The iodine atom at the 3-position further modulates the electronic environment of the molecule, potentially enhancing its bioavailability and pharmacokinetic properties.

The synthesis of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of intermediates that incorporate key functional groups. For example, the introduction of the difluoromethyl group can be achieved through nucleophilic substitution or coupling reactions involving appropriate fluorinated reagents. Similarly, the aminomethyl group can be introduced via reductive amination or other amide-forming reactions. The iodination step is often carried out using iodination agents under controlled conditions to ensure regioselectivity.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery programs targeting various diseases. Recent research has demonstrated that substituted pyridines can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that certain pyridine derivatives can inhibit kinases or proteases that play critical roles in disease progression.

In addition to its enzymatic activity, 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid has also been investigated for its potential as a modulator of ion channels and receptors. Ion channels are integral to numerous physiological processes, and their dysregulation is implicated in conditions such as epilepsy, pain, and cardiovascular diseases. By targeting these channels, this compound could potentially serve as a novel therapeutic agent.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid exhibits favorable binding affinities toward several protein targets due to its ability to form hydrogen bonds and van der Waals interactions with key residues within these proteins.

The pharmacokinetic properties of this compound are also under active investigation. Preclinical studies have shown that it exhibits moderate solubility in aqueous solutions and acceptable permeability across cellular membranes. These properties are crucial for ensuring that the compound can reach its intended biological targets after administration.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS No. 1807098-57-2) represents a compelling candidate for further exploration in drug discovery programs. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetic profiles, make it an attractive lead molecule for developing novel therapeutic agents against various diseases.